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Compound of Interest

Compound Name: IT-143B

cat. No.: B1241077

Technical Support Center: IT-143-B

This technical support center provides guidance for researchers, scientists, and drug
development professionals working with IT-143-B. Below you will find frequently asked
guestions and troubleshooting guides to address common issues encountered during
experimental procedures.

Frequently Asked Questions (FAQS)

Q1: What is IT-143-B and what are its known activities?

IT-143-B is a rare, higher homologue of the piericidin class of antibiotics.[1] It was originally
isolated from a Streptomyces sp.[1] and has demonstrated activity against the fungus
Aspergillus fumigatus, the Gram-positive bacterium Micrococcus luteus, and KB carcinoma
cells.[1]

Q2: What are the basic chemical properties of IT-143-B?

Property Value

CAS Number 183485-34-9[1][2]
Molecular Formula C28H41NO4[1]
Molecular Weight 455.63[1]

Purity >95% by HPLCJ[1][2]
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Q3: What are the recommended long-term storage conditions for IT-143-B?
For long-term stability, IT-143-B should be stored at -20°C.[1]
Q4: In which solvents is IT-143-B soluble?

IT-143-B is soluble in ethanol, methanol, DMF (dimethylformamide), and DMSO (dimethyl
sulfoxide).[1]

Troubleshooting Guide

Issue: Difficulty dissolving IT-143-B.

e Question: My IT-143-B is not dissolving properly. What should | do?
e Answer:

o Ensure you are using one of the recommended solvents: ethanol, methanol, DMF, or
DMSO.[1]

o Gentle warming and vortexing can aid in dissolution.
o If solubility issues persist, consider preparing a more dilute stock solution.
Issue: Potential for Compound Degradation.

e Question: | am concerned about the stability of IT-143-B in my experimental setup. How can
I minimize degradation?

e Answer:

o Light and Air Exposure: As with many complex organic molecules, prolonged exposure to
light and air can lead to degradation. It is advisable to prepare solutions fresh and store
them in amber vials or protect them from light.

o pH Stability: The stability of IT-143-B across different pH ranges has not been extensively
documented. If your experimental buffer is highly acidic or basic, it is recommended to
perform a pilot stability study.
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o Freeze-Thaw Cycles: To prevent degradation from repeated freeze-thaw cycles, it is best
practice to aliquot stock solutions into smaller, single-use volumes.

Experimental Protocols

Currently, there is limited publicly available information on detailed experimental protocols
involving 1T-143-B. Researchers should refer to the initial isolation and characterization paper

for foundational methods:

o Urakawa A. et al., J. Antibiot. 1996, 49, 1052.[1]

Visualizing Experimental Workflow

Below is a generalized workflow for preparing and using IT-143-B in a cell-based assay.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.bioaustralis.com/product/it-143b/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

General Workflow for IT-143-B Cell-Based Assay
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Caption: A generalized experimental workflow for using IT-143-B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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